Cas no 1361525-01-0 (2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine
• CAS No: 1361525-01-0
• MF: C₁₄H₁₁Cl₄N
• MW: 335.055839776993
• CID: 4790467
• Update Time: 2025-07-09

2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine

• Inchi： 1S/C14H11Cl4N/c15-11-4-3-10(13(17)14(11)18)9-2-1-8(5-6-19)7-12(9)16/h1-4,7H,5-6,19H2
• InChI Key： WWGDYSKTSKVRCH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1Cl)Cl)Cl)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 289
• XLogP3: 5.4
• Topological Polar Surface Area: 26

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine

2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine: A Comprehensive Overview

2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361525-01-0) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their versatile properties and potential uses in materials science, pharmacology, and environmental chemistry. The biphenyl core of this molecule is substituted with chlorine atoms at specific positions, along with an ethylamine group, which imparts distinct chemical and physical characteristics.

The synthesis of 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine involves a series of carefully controlled reactions, often utilizing chlorination and amination techniques. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods to produce this compound. For instance, researchers have explored the use of catalytic systems to enhance reaction selectivity and minimize byproducts. These developments are particularly significant in the context of growing demand for sustainable chemical processes.

One of the most notable applications of 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine is in the field of materials science. The compound's electronic properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Studies have shown that the presence of chlorine substituents can significantly influence the molecule's charge transport properties, making it suitable for high-performance electronic devices. Furthermore, the ethylamine group enhances solubility and compatibility with various polymer matrices, which is advantageous for composite material applications.

In pharmacology, 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine has been investigated for its potential as a drug delivery agent. The compound's ability to form stable complexes with certain biomolecules has led to its exploration in targeted drug delivery systems. Recent research has focused on optimizing the molecule's biocompatibility and bioavailability, which are critical factors for its successful application in medicinal chemistry.

The environmental impact of 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine is another area of active research. Due to its complex structure and persistence in certain environmental conditions, understanding its degradation pathways is essential for assessing its ecological risks. Studies have revealed that the compound undergoes slow photodegradation under UV light, which can lead to the formation of potentially harmful intermediates. Efforts are underway to develop effective remediation strategies to mitigate these risks.

From a structural perspective, biphenyl derivatives like 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine exhibit unique electronic and steric properties that make them valuable in various chemical transformations. The strategic placement of substituents on the biphenyl ring can significantly influence reactivity and selectivity in reactions. For example, the chlorine atoms act as electron-withdrawing groups, which can enhance the electrophilicity of certain positions on the ring. This property is particularly useful in catalytic processes where site-specific activation is desired.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine. Quantum mechanical calculations have been employed to study the molecule's electronic structure and reactivity under different conditions. These computational models have facilitated the design of more efficient synthetic routes and have also aided in predicting the compound's behavior in various chemical environments.

In conclusion, 2,2',3',4'-Tetrachlorobiphenyl-4-ethylamine (CAS No. 1361525-01-0) is a multifaceted compound with diverse applications across several scientific disciplines. Its unique structure and properties continue to be explored through cutting-edge research methodologies, offering new possibilities for innovation in materials science, pharmacology, and environmental chemistry.